Vardenafil Acetyl-d5 Analogue

Specification

• CAS No.: 1330171-51-1
• Molecular Formula: C25H29N6O3D5
• Molecular Weight: 471.62
• IUPAC Name: 2-[2-ethoxy-5-[2-[4-(1,1,2,2,2-pentadeuterioethyl)piperazin-1-yl]acetyl]phenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f][1,2,4]triazin-4-one
• Standard InChI: InChI=1S/C25H34N6O3/c1-5-8-22-26-17(4)23-25(33)27-24(28-31(22)23)19-15-18(9-10-21(19)34-7-3)20(32)16-30-13-11-29(6-2)12-14-30/h9-10,15H,5-8,11-14,16H2,1-4H3,(H,27,28,33)/i2D3,6D2
• SMILES: CCCC1=NC(=C2N1N=C(NC2=O)C3=C(C=CC(=C3)C(=O)CN4CCN(CC4)CC)OCC)C

Introduction

Chemical Properties and Structural Characteristics

Vardenafil Acetyl-d5 Analogue possesses specific chemical properties that make it valuable as an analytical standard. The detailed chemical information for this compound is presented in Table 1.

Table 1: Chemical Properties of Vardenafil Acetyl-d5 Analogue

Property	Value
CAS Number	1330171-51-1
Molecular Formula	C25H29N6O3D5
Molecular Weight	471.62
IUPAC Name	2-[2-ethoxy-5-[2-[4-(1,1,2,2,2-pentadeuterioethyl)piperazin-1-yl]acetyl]phenyl]-5-methyl-7-propyl-3H-imidazo[5,1-f]triazin-4-one
Related CAS (unlabelled)	1261351-28-3
Standard Purity	95% by HPLC; 98% atom D

The structure of Vardenafil Acetyl-d5 Analogue features five deuterium atoms strategically positioned in the ethyl group attached to the piperazine ring, specifically in the 1,1,2,2,2-pentadeuterioethyl moiety. This deuteration pattern maximizes mass separation from the parent compound while maintaining similar chemical properties, which is essential for its function as an internal standard. The compound retains the core imidazo[5,1-f]triazin-4-one structure that is characteristic of vardenafil, but with the added acetyl group and deuterium labeling that distinguish it from the parent compound.

Applications in Analytical Chemistry

Role as an Internal Standard

Vardenafil Acetyl-d5 Analogue serves a critical function in analytical chemistry as an internal standard for the quantification of vardenafil. Internal standards are compounds added at a known concentration to samples, standards, and blanks in an analytical procedure to facilitate quantitative determination of the analyte of interest. The deuterated nature of this compound makes it particularly valuable because:

The isotopic labeling with deuterium creates a distinct molecular weight difference that can be easily distinguished by mass spectrometry, while maintaining nearly identical chemical behavior to unlabeled vardenafil. This characteristic allows analysts to correct for variations in sample preparation, extraction efficiency, and instrument response, leading to more accurate and reliable analytical results. The compound's stability and consistent behavior across different analytical conditions make it an ideal reference point for quantitative analyses.

Mass Spectrometry Applications

In mass spectrometry, Vardenafil Acetyl-d5 Analogue offers significant advantages for the quantitative analysis of vardenafil. The five deuterium atoms create a mass shift that allows clear differentiation between the analyte and internal standard signals, even in complex matrices. This property is particularly valuable in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, which are commonly used for pharmaceutical analysis.

The applications of this deuterated standard in mass spectrometry include:

Pharmaceutical quality control, where precise quantification of vardenafil in drug products is essential to ensure consistent dosing and product quality. Pharmacokinetic studies, where accurate measurement of vardenafil concentrations in biological fluids helps researchers understand drug absorption, distribution, metabolism, and excretion. Forensic toxicology, particularly in the analysis of adulterated dietary supplements that may contain undeclared PDE5 inhibitors.

Research Findings and Method Development

Research involving Vardenafil Acetyl-d5 Analogue has primarily focused on analytical method development rather than pharmacological effects. Studies typically aim to develop and validate analytical procedures for the reliable detection and quantification of vardenafil and related compounds in various matrices.

Analytical methods using this deuterated standard generally follow these development strategies:

Sample preparation optimization to efficiently extract vardenafil from complex matrices while maintaining consistent recovery rates for both the analyte and internal standard. Chromatographic separation techniques that effectively resolve vardenafil from potential interfering compounds. Mass spectrometric detection parameters that maximize sensitivity while maintaining selectivity for both vardenafil and its deuterated analogue.

Research has shown that incorporating Vardenafil Acetyl-d5 Analogue as an internal standard significantly improves method performance metrics, including accuracy, precision, and robustness. The isotopically labeled compound compensates for matrix effects and variations in instrument response, leading to more reliable quantitative results even when analyzing complex biological samples or pharmaceutical formulations.

Within the category of PDE5 inhibitor analytical standards, several deuterated compounds have been developed. Vardenafil Acetyl-d5 Analogue is part of this broader family of isotopically labeled reference materials. Table 2 provides a comparison with some related deuterated standards.

Table 2: Comparison of Related Deuterated PDE5 Inhibitor Standards

Compound	CAS Number	Molecular Formula	Primary Application
Vardenafil Acetyl-d5 Analogue	1330171-51-1	C25H29N6O3D5	Vardenafil quantification
Vardenafil-d5	Not specified	C23H27N6O4SD5	Vardenafil quantification
N-Desethyl Vardenafil-d8	Not specified	C21H28N6O4S	Metabolite analysis
Avanafil-13CD3	Not specified	C22H23ClN7O313CD3	Avanafil quantification

These deuterated standards each serve specific analytical purposes, with Vardenafil Acetyl-d5 Analogue being particularly useful for applications requiring the detection of acetylated metabolites or derivatives of vardenafil. The strategic placement of deuterium atoms in each compound is designed to maximize the utility of the standard for its intended analytical application while maintaining chromatographic behavior similar to the non-deuterated analyte.